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Compound of Interest

Compound Name:
4,4'-Bis(2,2-diphenylvinyl)-1,1'-

biphenyl

CAS No.: 142289-08-5

Cat. No.: B140535

Get Quote

Introduction
4,4'-Bis(2,2-diphenylvinyl)-1,1'-biphenyl (DPVBi) is a highly versatile and widely utilized wide

band gap small molecule semiconductor in the field of organic light-emitting diodes (OLEDs).[1]

[2] Its primary application is as a robust blue light-emitting host material, but it also serves

effectively as a hole injection layer (HIL) and a hole transport layer (HTL).[1][2] The molecular

structure and electronic properties of DPVBi are optimized to facilitate efficient energy transfer

and charge carrier transport, leading to significant enhancements in the luminance efficiency,

current efficiency, and operational lifetime of OLED devices.[1][2][3]

These application notes provide a comprehensive overview of the use of DPVBi in OLEDs,

including its material properties, quantitative performance data in various device architectures,

detailed experimental protocols for device fabrication and characterization, and a visual

representation of the underlying mechanisms and workflows. This document is intended for

researchers, scientists, and professionals in the fields of materials science, organic electronics,

and drug development who are engaged in the research and development of OLED

technologies.
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Material Properties of DPVBi
A thorough understanding of the physical and electronic properties of DPVBi is crucial for

designing and fabricating high-performance OLEDs.

Property Value Reference

Chemical Formula C₄₀H₃₀ [1]

Molecular Weight 510.67 g/mol [3]

Appearance Yellow powder/crystals [1][3]

Melting Point ~207 °C [1][3]

HOMO Level 5.9 eV [3]

LUMO Level 2.8 eV [3]

Absorption (λmax in THF) 351 nm [3]

Fluorescence (λem in THF) 447 nm [3]

Note: For optimal device performance and predictability, it is imperative to use high-purity

DPVBi (sublimed, >99.0%).[1] Impurities can act as charge traps, leading to non-radiative

recombination and reduced device efficiency and lifetime.[1]

Performance of DPVBi in OLED Devices
DPVBi has been incorporated into a variety of OLED device architectures, consistently

demonstrating its ability to enhance performance. The following tables summarize the

quantitative performance of DPVBi in different roles within the OLED structure.

Table 2.1: DPVBi as a Hole Injection Layer (HIL)
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Device
Structure

Max. Current
Efficiency
(cd/A)

Operating
Voltage @
1000 cd/m² (V)

Key Findings Reference

ITO/DPVBi/NPB/

Alq₃/LiF/Al
3.6 4.9

Insertion of a 3

nm DPVBi HIL

reduces the hole

injection barrier

by >0.2 eV,

leading to a 40%

increase in

current efficiency

and prolonged

device lifetime.

[3]

Table 2.2: DPVBi as a Blue Emitting Host

Device
Structure

Max.
Luminance
(cd/m²)

Max.
Current
Efficiency
(cd/A)

Max. Power
Efficiency
(lm/W)

Color Reference

ITO/CuPc/NP

B/DPVBi:DCJ

TB/Alq₃/LiF/A

l

7,822 2.45 1.75 White [3]

ITO/NPB/DP

VBi:BCzVBi

(15 wt%)/...

- - - Blue [3]

ITO/2-

TNATA/NPB/

DPVBi:dopan

t/Alq₃/LiF/Al

30 (typical

brightness)
- - Blue

ITO/PVK/DP

VBi (56

nm)/Al

- -

Turn-on

Voltage: 8.0

V

Blue (peak @

483 nm)
[4]
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Experimental Protocols
The following sections provide detailed protocols for the fabrication and characterization of

OLEDs incorporating DPVBi.

Synthesis and Purification of DPVBi (Wittig-Horner
Reaction)
A common method for synthesizing DPVBi is the Wittig-Horner reaction. This protocol outlines

the general steps.

Materials:

4,4'-bis(bromomethyl)biphenyl

Triethyl phosphite

Diphenyl ketone

Potassium tert-butoxide

Tetrahydrofuran (THF), anhydrous

Silica gel for column chromatography

Protocol:

Synthesis of the Phosphonate Intermediate: React 4,4'-bis(bromomethyl)biphenyl with

triethyl phosphite under reflux to form the corresponding bisphosphonate.

Wittig-Horner Reaction: Dissolve the bisphosphonate and diphenyl ketone in anhydrous THF.

Add a solution of potassium tert-butoxide in THF dropwise to the mixture at room

temperature.

Reaction Quenching and Extraction: After the reaction is complete (monitored by TLC),

quench the reaction with water and extract the product with an organic solvent (e.g.,

dichloromethane).
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Purification:

Wash the organic layer with brine and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.

For high-purity DPVBi suitable for OLED fabrication, further purification by vacuum

sublimation is required.

OLED Fabrication by Vacuum Thermal Evaporation
This protocol describes the fabrication of a multilayer OLED using vacuum thermal evaporation.

Equipment:

High-vacuum thermal evaporation system (<10⁻⁶ Torr)

Substrate holder with a shadow mask

Quartz crystal microbalance (QCM) for thickness monitoring

Crucibles for organic materials and metals

Materials:

Indium tin oxide (ITO)-coated glass substrates

DPVBi and other organic materials (e.g., NPB, Alq₃)

Metals for cathode (e.g., LiF, Al)

Solvents for cleaning (e.g., deionized water, acetone, isopropanol)

Protocol:

Substrate Cleaning:
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Sequentially sonicate the ITO-coated glass substrates in deionized water, acetone, and

isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 10 minutes immediately before loading into the

evaporation chamber to improve the work function of the ITO and remove organic

residues.

Layer Deposition:

Load the cleaned substrates and the organic and metallic source materials into the

vacuum chamber.

Evacuate the chamber to a pressure of <10⁻⁶ Torr.

Deposit the organic layers sequentially by heating the respective crucibles. The deposition

rate and thickness should be monitored in real-time using a QCM. A typical deposition rate

for organic materials is 1-2 Å/s.

Example sequence:

Hole Transport Layer (e.g., NPB, 40 nm)

Emissive Layer (e.g., DPVBi, 30 nm)

Electron Transport Layer (e.g., Alq₃, 20 nm)

Deposit the cathode by evaporating a thin layer of LiF (1 nm) followed by a thicker layer of

Al (100 nm). The deposition rate for LiF is typically 0.1-0.2 Å/s, and for Al is 2-5 Å/s.

Encapsulation:

Remove the fabricated devices from the vacuum chamber.

Immediately encapsulate the devices in a nitrogen-filled glovebox using a UV-curable

epoxy and a glass coverslip to prevent degradation from moisture and oxygen.
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Device Characterization
Equipment:

Source measure unit (SMU)

Photometer or spectrometer

Probe station

Protocol for Current Density-Voltage-Luminance (J-V-L) Measurement:

Place the encapsulated OLED device on the probe station.

Connect the SMU to the anode and cathode of the device.

Position the photometer or the input of the spectrometer in front of the emitting area of the

device.

Apply a voltage sweep using the SMU, starting from 0 V and increasing in defined steps

(e.g., 0.1 V).

At each voltage step, simultaneously measure the current flowing through the device and the

luminance of the emitted light.

Plot the current density (calculated from the current and the device area) versus voltage (J-V

curve) and the luminance versus voltage (L-V curve).

From the J-V-L data, calculate the current efficiency (cd/A) and power efficiency (lm/W).

Mechanisms and Workflows
The following diagrams illustrate the key mechanisms and workflows associated with the use of

DPVBi in OLEDs.
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OLED Device Structure

Recombination in EML
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Caption: General OLED device architecture and light emission process.

Energy Level Diagram with DPVBi as HIL
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Caption: DPVBi as HIL reduces the hole injection energy barrier.
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OLED Fabrication Workflow

Characterization Workflow

Start
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Caption: General workflow for OLED fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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